![molecular formula C13H12FNO B577980 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine CAS No. 1373233-14-7](/img/structure/B577980.png)
3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For example, the InChI code for “(3-fluoro-4-methylphenyl)methanamine” is 1S/C8H10FN/c1-6-2-3-7 (5-10)4-8 (6)9/h2-4H,5,10H2,1H3
.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by its molecular weight, density, boiling point, and other characteristics. For example, “(3-fluoro-4-methylphenyl)methanamine” has a molecular weight of 139.17 .
Scientific Research Applications
Synthesis of Potent Inhibitors
Compounds structurally related to "3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine" have been utilized in the synthesis of potent inhibitors for diseases such as Alzheimer's and cancer. For example, an efficient method for synthesizing a potent BACE1 inhibitor, potentially useful for treating Alzheimer's Disease, was developed featuring a Friedel-Crafts reaction (Zhou, Malamas, & Robichaud, 2009). Additionally, novel nicotinonitrile derivatives bearing imino moieties were synthesized and showed to enhance apoptosis and inhibit tyrosine kinase, indicating potential as anticancer agents (El-Hashash et al., 2019).
Development of Fluorescent Materials for OLEDs
Research into the synthesis of 4'-aryl substituted 2,2':6',2''-terpyridine derivatives, which include structural motifs similar to "3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine", has led to the discovery of materials with promising photophysical properties for OLED applications. These synthesized compounds exhibit significant fluorescence, making them potential candidates for electron transport and electroluminescent materials in OLEDs (Lakshmanan, Shivaprakash, & Nair, 2015).
Photophysical Properties Study
The photophysical properties of compounds structurally similar to "3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine" have also been a subject of study. For instance, the synthesis and investigation of the photophysical properties of blue fluorescent 4'-aryl substituted 2,2':6',2''-terpyridine for OLEDs application highlight the compound's potential in developing advanced electronic devices (Lakshmanan et al., 2015).
Safety and Hazards
properties
IUPAC Name |
3-(3-fluoro-4-methylphenyl)-5-methoxypyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO/c1-9-3-4-10(6-13(9)14)11-5-12(16-2)8-15-7-11/h3-8H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMVRMOLOZXDCHL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=CN=C2)OC)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00742958 |
Source
|
Record name | 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00742958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine | |
CAS RN |
1373233-14-7 |
Source
|
Record name | 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00742958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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